Cas no 88130-84-1 (1-Hexanesulfonothioic acid, S-hexyl ester)

• Product Name: 1-Hexanesulfonothioic acid, S-hexyl ester
• CAS No: 88130-84-1
• MF: C₁₂H₂₆O₂S₂
• MW: 266.463641643524
• CID: 643998
• PubChem ID: 13183990
• Update Time: 2025-04-19

1-Hexanesulfonothioic acid, S-hexyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Hexanesulfonothioic acid, S-hexyl ester
• 1-hexylsulfonylsulfanylhexane
• DTXSID20525563
• 88130-84-1
• SCHEMBL9715483
• S-Hexyl hexane-1-sulfonothioate

• Inchi： 1S/C12H26O2S2/c1-3-5-7-9-11-15-16(13,14)12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： DXRWHSSFDJOQEH-UHFFFAOYSA-N
• SMILES： S(CCCCCC)(=O)(=O)SCCCCCC

Computed Properties

• Exact Mass: 266.13742241g/mol
• Monoisotopic Mass: 266.13742241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.8Ų